Cas no 61891-64-3 (Benzene, methyl(propylthio)-)
Benzene, methyl(propylthio)- structure
Product Name:Benzene, methyl(propylthio)-
CAS No:61891-64-3
MF:C10H14S
MW:166.283161640167
CID:463668
PubChem ID:597179
Update Time:2025-04-19
Benzene, methyl(propylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, methyl(propylthio)-
- 1-methyl-2-propylsulfanylbenzene
- n-Propyl o-cresyl sulfide
- 61891-64-3
- OAKIXGDEEBCTQM-UHFFFAOYSA-N
- SCHEMBL10144088
- Tolylpropylsulfid
- o-Cresyl n-propyl sulfide
- Sulfide, propyl o-tolyl
- 1-Methyl-2-(propylthio)benzene
- DTXSID80344474
- 1-Methyl-2-(propylsulfanyl)benzene #
- Benzene, 1-methyl-2-(propylthio)-
- 15560-97-1
-
- Inchi: 1S/C10H14S/c1-3-8-11-10-7-5-4-6-9(10)2/h4-7H,3,8H2,1-2H3
- InChI Key: OAKIXGDEEBCTQM-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C)CCC
Computed Properties
- Exact Mass: 166.08172
- Monoisotopic Mass: 166.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
Benzene, methyl(propylthio)- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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